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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B15572711

Technical Support Center: AVE 0991 Sodium Salt

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper storage, stability, and handling of
AVE 0991 sodium salt solutions.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for AVE 0991 sodium salt powder?

For optimal stability, AVE 0991 sodium salt in its solid form should be stored at -20°C for up to
3 years.

Q2: How should | prepare a stock solution of AVE 0991 sodium salt?

It is recommended to prepare a stock solution in an organic solvent such as DMSO. AVE 0991
sodium salt is soluble in DMSO.

Q3: What are the recommended storage conditions and stability for stock solutions?
Stock solutions of AVE 0991 sodium salt can be stored under the following conditions:
e -80°C for up to 6 months.[1]

e -20°C for up to 1 month.[1]
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To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock
solution into smaller, single-use volumes.[1][2]

Q4: Can | use water to prepare a stock solution?

While AVE 0991 sodium salt is soluble in alkaline water solutions, if you choose to use water
as the solvent for your stock solution, it is crucial to filter and sterilize it using a 0.22 pm filter
before use.[1][3] For long-term storage, it is generally recommended to use an organic solvent
like DMSO.

Q5: My AVE 0991 sodium salt solution shows precipitation. What should | do?

If you observe precipitation or phase separation during the preparation of your solution, gentle
heating and/or sonication can be used to aid in dissolution.[2] Always ensure the solution is
clear before use.

Q6: How should | prepare a working solution for in vivo experiments?

For in vivo experiments, it is best to prepare the working solution fresh on the day of use.[2] A
common vehicle for oral administration in rats is 0.9% NaCl.[1] For subcutaneous injection in
mice, a vehicle of 10 mM KOH in 0.9% NaCl has been used.[4]
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Issue

Possible Cause

Solution

Precipitation in stock solution

upon storage

The storage temperature is not
low enough, or the solution
has undergone multiple freeze-

thaw cycles.

Store aliquoted stock solutions
at -80°C to minimize freeze-
thaw cycles. If precipitation
occurs, attempt to redissolve
by gentle warming or
sonication before use.

Inconsistent experimental

results

Degradation of the compound
due to improper storage or

handling of the solution.

Always prepare fresh working
solutions for each experiment.
Ensure stock solutions are
stored correctly and within their

recommended stability period.

Difficulty dissolving the

compound

The chosen solvent is not
appropriate, or the

concentration is too high.

Refer to the solubility data.
Use of DMSO for stock
solutions is recommended. For
aqueous solutions, ensure the
pH is appropriate (alkaline).
Gentle heating or sonication

can also be applied.

Data Presentation

Table 1: Storage and Stability of AVE 0991 Sodium Salt

Storage )

Form Duration Reference
Temperature

Solid (Powder) -20°C 3years [5]

Stock Solution (in
-80°C 6 months [1]

solvent)

Stock Solution (in
-20°C 1 month [1]

solvent)

Table 2: Solubility of AVE 0991 Sodium Salt
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Solvent Solubility Reference
DMSO Soluble [6]
Saline = 2.5 mg/mL [2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the required amount of AVE 0991 sodium salt (M.Wt: 602.7 g/mol ).

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Vortex or sonicate briefly until the solid is completely dissolved.

Aliquot the stock solution into single-use vials.

Store the aliquots at -80°C for up to 6 months.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sodium-salt-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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